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Abstract
This application note provides a comprehensive protocol for the expression and purification of

recombinant human SEC14-like protein 2 (SEC14L2), also known as Supernatant Protein

Factor (SPF). SEC14L2 is a lipid-binding protein implicated in crucial cellular processes,

including cholesterol biosynthesis and Wnt/Ca2+ signaling, making it a protein of significant

interest for basic research and as a potential drug target.[1][2][3][4] This protocol details the

expression of N-terminally His-tagged SEC14L2 in Escherichia coli and a robust two-step

purification strategy involving immobilized metal affinity chromatography (IMAC) followed by

size-exclusion chromatography (SEC). The described methodology is designed to yield high-

purity SEC14L2 suitable for structural and functional studies.

Introduction
SEC14L2 is a cytosolic protein that plays a vital role in lipid metabolism and signal

transduction.[1][3][4] It is known to stimulate squalene monooxygenase, a key enzyme in the

cholesterol biosynthetic pathway.[3] Furthermore, SEC14L2 acts as a GTPase protein to

mediate Wnt/Ca2+ signaling, a pathway involved in embryonic development and disease.[2]

Given its multifaceted roles, the availability of highly pure and active recombinant SEC14L2 is
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essential for in-depth biochemical and structural characterization, as well as for screening

potential therapeutic modulators.

The following protocol outlines a reliable method for producing and purifying recombinant

human SEC14L2 using an E. coli expression system. The use of an N-terminal hexahistidine

(His6) tag facilitates efficient capture and purification via IMAC.[5] A subsequent size-exclusion

chromatography step ensures the removal of remaining contaminants and protein aggregates,

resulting in a highly pure and homogenous protein preparation.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Wnt/Ca2+ signaling pathway involving SEC14L2 and the

experimental workflow for its expression and purification.
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Caption: Wnt/Ca2+ signaling pathway mediated by SEC14L2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1171099?utm_src=pdf-custom-synthesis
https://experiments.springernature.com/articles/10.1385/1-59259-038-1:947
https://experiments.springernature.com/articles/10.1385/1-59259-038-1:947
https://pubmed.ncbi.nlm.nih.gov/21390849/
https://pubmed.ncbi.nlm.nih.gov/21390849/
https://en.wikipedia.org/wiki/SEC14L2
https://www.ncbi.nlm.nih.gov/gene/23541
https://www.ncbi.nlm.nih.gov/gene/23541
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7122414/
https://www.benchchem.com/product/b1171099#protocol-for-recombinant-sec14l2-protein-expression-and-purification
https://www.benchchem.com/product/b1171099#protocol-for-recombinant-sec14l2-protein-expression-and-purification
https://www.benchchem.com/product/b1171099#protocol-for-recombinant-sec14l2-protein-expression-and-purification
https://www.benchchem.com/product/b1171099#protocol-for-recombinant-sec14l2-protein-expression-and-purification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

